Cas no 51814-54-1 (Boc-L-Alanine benzyl ester)
Boc-L-Alanine benzyl ester structure
Product Name:Boc-L-Alanine benzyl ester
CAS No:51814-54-1
MF:C15H21NO4
MW:279.33154463768
MDL:MFCD00190775
CID:366652
PubChem ID:10972741
Update Time:2025-04-19
Boc-L-Alanine benzyl ester Chemical and Physical Properties
Names and Identifiers
-
- Boc-L-Alanine benzyl ester
- benzyl (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
- Boc-Ala-Obzl
- L-Alanine,N-[(1,1-dimethylethoxy)carbonyl]-, phenylmethyl ester
- Boc-Ala-OBn
- N-tert-butoxycarbonyl-L-alanine benzyl ester
- Benzyl N-{[(2-methyl-2-propanyl)oxy]carbonyl}-L-alaninate
- N-Boc-L-alanine Benzyl Ester
- SCHEMBL7512116
- AKOS015920044
- Benzyl (tert-butoxycarbonyl)-L-alaninate
- Benzyl N2-(tert-butoxycarbonyl)-L-alaninate
- 51814-54-1
- (S)-Benzyl 2-((tert-butoxycarbonyl)amino)propanoate
- KZNCFIIFMFCSHL-NSHDSACASA-N
- HY-W041864
- DS-1103
- benzyl (2S)-2-{[(tert-butoxy)carbonyl]amino}propanoate
- (S)-benzyl 2-(tert-butoxycarbonylamino)propanoate
- Boc-L-Alanine benZyl ester (Boc-L-Ala-OBZl)
- CS-W022604
- Q-101550
- AKOS015839305
- AM20040612
- DTXSID00450288
- MFCD00190775
- DB-022866
- Boc-L-Alaninebenzylester
- benzyl (2S)-2-[(tert-butoxycarbonyl)amino]propanoate
-
- MDL： MFCD00190775
- Inchi： 1S/C15H21NO4/c1-11(16-14(18)20-15(2,3)4)13(17)19-10-12-8-6-5-7-9-12/h5-9,11H,10H2,1-4H3,(H,16,18)/t11-/m0/s1
- InChI Key： KZNCFIIFMFCSHL-NSHDSACASA-N
- SMILES： O(C(N[C@H](C(=O)OCC1C=CC=CC=1)C)=O)C(C)(C)C
Computed Properties
- Exact Mass: 279.14700
- Monoisotopic Mass: 279.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 8
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 64.6Ų
Experimental Properties
- Density: 1.099±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 25.5-26 ºC (ligroine )
- Boiling Point: 392.7℃ at 760 mmHg
- Solubility: Very slightly soluble (0.26 g/l) (25 º C),
- PSA: 64.63000
- LogP: 3.03390
Boc-L-Alanine benzyl ester Customs Data
- HS CODE：2924299090
- Customs Data：
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Boc-L-Alanine benzyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XM157-5g |
Boc-L-Alanine benzyl ester |
51814-54-1 | 95% | 5g |
89.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XM157-1g |
Boc-L-Alanine benzyl ester |
51814-54-1 | 95% | 1g |
40CNY | 2021-05-08 | |
| Alichem | A019139587-100g |
Boc-L-Alanine benzyl ester |
51814-54-1 | 95% | 100g |
$240.45 | 2023-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B842881-1g |
Boc-L-Alanine benzyl ester |
51814-54-1 | 98% | 1g |
54.90 | 2021-05-17 | |
| eNovation Chemicals LLC | D503795-1g |
BOC-L-Alanine benzyl ester |
51814-54-1 | >95% | 1g |
$320 | 2024-05-24 | |
| eNovation Chemicals LLC | D503795-5g |
BOC-L-Alanine benzyl ester |
51814-54-1 | >95% | 5g |
$950 | 2024-05-24 | |
| Fluorochem | 078598-5g |
Boc-L-alanine benzyl ester |
51814-54-1 | 95% | 5g |
￡11.00 | 2022-03-01 | |
| Fluorochem | 078598-10g |
Boc-L-alanine benzyl ester |
51814-54-1 | 95% | 10g |
￡17.00 | 2022-03-01 | |
| Fluorochem | 078598-25g |
Boc-L-alanine benzyl ester |
51814-54-1 | 95% | 25g |
￡34.00 | 2022-03-01 | |
| eNovation Chemicals LLC | Y1095599-100g |
N-Boc-L-alanine benzyl ester |
51814-54-1 | 97.0% | 100g |
$240 | 2024-06-05 |
Boc-L-Alanine benzyl ester Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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